6-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine
Description
6-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine is a chemical compound with the molecular formula C8H7BrFNO . It is a liquid or solid or semi-solid substance and is typically stored in a dark place, sealed in dry, room temperature conditions .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7BrFNO/c9-5-3-7-8(4-6(5)10)12-2-1-11-7/h3-4,11H,1-2H2 . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 232.05 . It is typically stored in a dark place, sealed in dry, room temperature conditions . The physical form of the compound can be a liquid, solid, or semi-solid .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302-H315-H319-H335 , indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation. Precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338 , advising to avoid breathing dust/fume/gas/mist/vapors/spray, wear protective gloves/protective clothing/eye protection/face protection, and specific measures to take if swallowed, if on skin, or if in eyes.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine involves the reaction of 2,2-difluoro-1,3-dimethylimidazolidine with 2-bromoaniline in the presence of a base to form the intermediate 6-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine.", "Starting Materials": [ "2,2-difluoro-1,3-dimethylimidazolidine", "2-bromoaniline", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoro-1,3-dimethylimidazolidine in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 2-bromoaniline to the solution and stir for several hours at room temperature.", "Step 4: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS No. |
2300106-53-8 |
Molecular Formula |
C8H6BrF2NO |
Molecular Weight |
250 |
Purity |
95 |
Origin of Product |
United States |
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